Cas no 898761-42-7 (6-chloro-1-[2-(trifluoromethoxy)phenyl]hexan-1-one)

• Product Name: 6-chloro-1-[2-(trifluoromethoxy)phenyl]hexan-1-one
• CAS No: 898761-42-7
• MF: C₁₃H₁₄ClF₃O₂
• MW: 294.697273731232
• CID: 994050
• PubChem ID: 24726771
• Update Time: 2025-04-20

6-chloro-1-[2-(trifluoromethoxy)phenyl]hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-[2-(trifluoromethoxy)phenyl]hexan-1-one
• 6-CHLORO-1-(2-TRIFLUOROMETHOXYPHENYL)-1-OXOHEXANE
• MFCD07700065
• AKOS016022507
• DTXSID70645164
• MS-20960
• 898761-42-7
• 1-Hexanone, 6-chloro-1-[2-(trifluoromethoxy)phenyl]-

• MDL： MFCD07700065
• Inchi： 1S/C13H14ClF3O2/c14-9-5-1-2-7-11(18)10-6-3-4-8-12(10)19-13(15,16)17/h3-4,6,8H,1-2,5,7,9H2
• InChI Key： OCTKIQXDUFIDAY-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 294.06300
• Monoisotopic Mass: 294.0634419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 324.9±42.0 °C(Predicted)
• PSA: 26.30000
• LogP: 4.56710